Cas no 1802180-18-2 (6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid)

• Product Name: 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid
• CAS No: 1802180-18-2
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 5559949
• PubChem ID: 118252781
• Update Time: 2025-05-25

6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16931088
• Furo[2,3-c]pyridine-3,6(5H)-dicarboxylic acid, 4,7-dihydro-4-oxo-, 6-(1,1-dimethylethyl) ester
• 1802180-18-2
• DTXSID001118387
• 6-(tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid
• 6-[(tert-butoxy)carbonyl]-4-oxo-4H,5H,6H,7H-furo[2,3-c]pyridine-3-carboxylic acid
• EN300-37384736
• 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C13H15NO6/c1-13(2,3)20-12(18)14-4-8(15)10-7(11(16)17)6-19-9(10)5-14/h6H,4-5H2,1-3H3,(H,16,17)
• InChI Key： WDXHFPCDUGGRES-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C2C(C(=O)O)=COC=2C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97Ų

Additional information on 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid

Comprehensive Overview of 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid (CAS No. 1802180-18-2)

6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid (CAS No. 1802180-18-2) is a highly specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of furopyridine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a valuable intermediate for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and small-molecule inhibitors.

In recent years, the demand for 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid has surged due to its role in the development of targeted therapies and precision medicine. Researchers are increasingly focusing on its potential applications in modulating enzyme activity and protein-protein interactions, which are critical in treating diseases such as cancer and neurodegenerative disorders. The compound's unique furo[2,3-c]pyridine scaffold also makes it a promising candidate for designing allosteric modulators and kinase inhibitors, aligning with current trends in structure-based drug design.

From a synthetic chemistry perspective, CAS No. 1802180-18-2 is often employed as a building block for constructing more complex heterocyclic systems. Its Boc-protected amine and carboxylic acid moieties allow for selective functionalization, enabling chemists to tailor its properties for specific applications. This adaptability has made it a staple in combinatorial chemistry and high-throughput screening workflows, where rapid diversification of molecular scaffolds is essential.

The compound's stability under standard laboratory conditions and compatibility with common organic solvents further enhance its utility. It is typically stored at room temperature, protected from moisture and light, to maintain its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its purity and confirm its structural identity, ensuring reproducibility in research applications.

As the pharmaceutical industry continues to explore novel drug candidates, 6-(Tert-butoxycarbonyl)-4-oxo-4,5,6,7-tetrahydrofuro[2,3-c]pyridine-3-carboxylic acid remains a compound of significant interest. Its compatibility with green chemistry principles and potential for scalable synthesis further underscore its relevance in modern medicinal chemistry. Researchers are also investigating its derivatives for their bioavailability and pharmacokinetic properties, addressing key challenges in drug development.

In summary, CAS No. 1802180-18-2 represents a critical tool in the arsenal of synthetic and medicinal chemists. Its multifaceted applications, from intermediate synthesis to drug discovery, highlight its importance in advancing scientific and therapeutic innovations. As the field evolves, this compound is poised to play an even greater role in addressing unmet medical needs and driving breakthroughs in personalized medicine.